Cas no 1354953-04-0 (3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid)

• Product Name: 3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid
• CAS No: 1354953-04-0
• MF: C₇H₈BrNO₄S₂
• MW: 314.176718711853
• MDL: MFCD20502132
• CID: 5149885
• Update Time: 2025-11-02

3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, 5-(aminosulfonyl)-4-bromo-
• 3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid

• MDL： MFCD20502132
• Inchi： 1S/C7H8BrNO4S2/c8-5-3-4(1-2-6(10)11)14-7(5)15(9,12)13/h3H,1-2H2,(H,10,11)(H2,9,12,13)
• InChI Key： MAPIDMJJIHRIOB-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)SC(S(N)(=O)=O)=C(Br)C=1

Additional information on 3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid

Comprehensive Overview of 3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid (CAS No. 1354953-04-0)

3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its CAS number 1354953-04-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The compound's structure features a thiophene ring substituted with a bromo group and a sulfamoyl moiety, coupled with a propanoic acid side chain, making it a versatile intermediate for drug discovery and material science.

In recent years, the demand for sulfonamide derivatives like this compound has surged due to their role in developing enzyme inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate carbonic anhydrase activity, a hot topic in cancer therapy and neurological disorder research. The bromothiophene core also aligns with trends in heterocyclic chemistry, a field driving innovations in biodegradable materials and organic electronics.

Synthesis of CAS 1354953-04-0 typically involves palladium-catalyzed cross-coupling reactions, a method frequently searched in AI-driven chemical prediction platforms. Its propanoic acid group enhances water solubility, addressing a common challenge in drug formulation—a key concern for pharmaceutical developers optimizing bioavailability. Analytical techniques like HPLC and NMR are critical for purity verification, as impurities can impact performance in high-throughput screening assays.

Environmental and safety profiles of such compounds are increasingly scrutinized. While 3-(4-bromo-5-sulfamoylthiophen-2-yl)propanoic acid is not classified as hazardous, its brominated aromatic structure warrants proper handling to avoid ecological accumulation. This aligns with the green chemistry movement, where users often search for eco-friendly synthesis methods and biodegradation pathways.

Market-wise, the compound caters to niche segments like custom synthesis and contract research organizations (CROs). Its pricing reflects the complexity of multi-step organic synthesis, a frequent query among procurement specialists. Patent landscapes reveal applications in diuretic agents and anti-glaucoma drugs, connecting it to trending healthcare discussions on precision medicine.

Future directions may explore its utility in covalent organic frameworks (COFs) or as a ligand in catalysis, areas gaining traction in nanotechnology forums. As AI-assisted molecular design accelerates, compounds like this will likely feature in virtual screening libraries, answering growing searches for machine learning in chemistry.